Cas no 2229517-73-9 (1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229517-73-9
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5928626
• PubChem ID: 165677022
• Update Time: 2025-06-09

1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1775274
• 2229517-73-9

• Inchi： 1S/C14H24O3/c1-3-5-11(6-4-2)14(13(16)17)9-7-12(15)8-10-14/h11H,3-10H2,1-2H3,(H,16,17)
• InChI Key： NSSFAHVHVDXADE-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)=O)C(CCC)CCC)=O

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid

1-(Heptan-4-yl)-4-oxocyclohexane-1-carboxylic Acid (CAS No. 2229517-73-9): An Emerging Compound in Medicinal Chemistry

1-(Heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229517-73-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclohexanecarboxylic acids and features a heptan-4-yl substituent, which imparts specific chemical and biological characteristics. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid.

Chemical Structure and Synthesis

The molecular formula of 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid is C₁₃H₂₂O₃, with a molecular weight of approximately 230.30 g/mol. The compound features a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The heptan-4-yl substituent adds a branched alkyl chain, which can influence the compound's solubility, stability, and biological activity.

The synthesis of 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid typically involves several steps, including the formation of the cyclohexane ring, introduction of the ketone and carboxylic acid functionalities, and the addition of the heptan-4-yl substituent. One common approach is to start with a cyclohexanone derivative and undergo a series of reactions such as Grignard addition, oxidation, and esterification to achieve the desired product. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

Biological Activities and Mechanisms

1-(Heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Research has shown that this compound can modulate various signaling pathways involved in inflammation and cell proliferation. For instance, studies have demonstrated that 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with NF-kB activation.

In cancer research, 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid has shown promise as a potential anti-cancer agent. It has been reported to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, making it an attractive candidate for further development.

Potential Applications in Medicinal Chemistry

The unique structural features and biological activities of 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid make it a valuable candidate for various applications in medicinal chemistry. One potential application is in the development of anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate pro-inflammatory cytokines could provide significant therapeutic benefits in these conditions.

In the realm of oncology, 1-(heptan-4-yl)-4-oxocyclohexane-1-carboxylic acid holds promise as a lead compound for designing new anti-cancer drugs. Its selective cytotoxicity towards cancer cells and ability to induce apoptosis make it an attractive target for further optimization through structure-based drug design. Researchers are currently exploring various derivatives of this compound to enhance its potency and selectivity.

Clinical Trials and Future Directions

The clinical development of 1-(heptan-4-y\-l)-4-o\-xocy\-clo\-hexa\-ne\-1-ca\-rbo\-xyli\-c aci\-d-based therapies is still in its early stages. Preclinical studies have provided encouraging results, but more extensive research is needed to evaluate its safety and efficacy in human subjects. Clinical trials are expected to focus on assessing the pharmacokinetics, pharmacodynamics, and side effects of this compound.

In addition to its direct therapeutic applications, 1-(heptan\-4-y\-l)\(-4-o\-xocy\-clo\-hexa\-ne\(-1-ca\-rbo\-xyli\-c aci\-d\)-based compounds may also serve as valuable tools for understanding disease mechanisms at the molecular level. For example, these compounds can be used as probes to study signaling pathways involved in inflammation and cancer progression.

Conclusion

1-(Hepta-n-\(4-y\)l)\(-\ 4-o\ xocy\)clo-hexa-ne-\( 1-ca\)rbo-xylie aci-d\) strong>, with its unique chemical structure and promising biological activities, represents an exciting area of research in medicinal chemistry. Its potential applications in anti-inflammatory and anti-cancer therapies highlight its significance as a lead compound for drug development. As research continues to advance, we can expect to see more detailed studies on its mechanisms of action, safety profiles, and clinical potential. p >